N-[3-(6-{4-[(2S)-1,4-Dimethyl-3-oxopiperazin-2-yl]anilino}-4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)-2-methylphenyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[3-[6-[4-[(2S)-1,4-dimethyl-3-oxopiperazin-2-yl]anilino]-4-methyl-5-oxopyrazin-2-yl]-2-methylphenyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C33H36N6O3S/c1-20-24(9-7-10-25(20)36-31(40)28-18-22-8-5-6-11-27(22)43-28)26-19-39(4)33(42)30(35-26)34-23-14-12-21(13-15-23)29-32(41)38(3)17-16-37(29)2/h7,9-10,12-15,18-19,29H,5-6,8,11,16-17H2,1-4H3,(H,34,35)(H,36,40)/t29-/m0/s1
• InChI Key: CDOOFZZILLRUQH-LJAQVGFWSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC3=C(S2)CCCC3)C4=CN(C(=O)C(=N4)NC5=CC=C(C=C5)C6C(=O)N(CCN6C)C)C
• Isomeric SMILES: CC1=C(C=CC=C1NC(=O)C2=CC3=C(S2)CCCC3)C4=CN(C(=O)C(=N4)NC5=CC=C(C=C5)[C@H]6C(=O)N(CCN6C)C)C
• Molecular Formula: C33H36N6O3S
• DSSTOX Substance ID: DTXSID80649416
• Molecular Weight: 596.7 g/mol
• CAS RN: 1133432-50-4

Description

GDC-0834 (S-enantiomer) is a potent and selective inhibitor of Bruton’s tyrosine kinase (BTK). It is the S-enantiomer of GDC-0834, which means it is one of the two mirror-image forms of the compound. This enantiomer has been studied for its potential therapeutic applications, particularly in the treatment of autoimmune diseases and certain types of cancer .

Scientific Research Applications

GDC-0834 (S-enantiomer) has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study BTK inhibition and related biochemical pathways.

Biology: Investigated for its effects on cellular signaling and immune response modulation.

Medicine: Explored as a potential therapeutic agent for autoimmune diseases and certain cancers.

Industry: Utilized in the development of new BTK inhibitors and related pharmaceuticals

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of GDC-0834 (S-enantiomer) involves several steps, including the formation of key intermediates and the final enantioselective step to obtain the desired S-enantiomer. The synthetic route typically involves the use of chiral catalysts or chiral auxiliaries to achieve the enantioselectivity. The reaction conditions often include specific temperatures, solvents, and purification steps to ensure the purity and yield of the final product .

Industrial Production Methods

Industrial production of GDC-0834 (S-enantiomer) follows similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and scalability. This includes the use of large-scale reactors, continuous flow processes, and advanced purification techniques to produce the compound in bulk quantities while maintaining high purity and consistency .

Chemical Reactions Analysis

Types of Reactions

GDC-0834 (S-enantiomer) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify certain functional groups within the molecule.

Substitution: The compound can undergo substitution reactions where specific atoms or groups are replaced by others

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures, specific solvents, and catalysts .

Major Products

The major products formed from these reactions depend on the specific reaction and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted analogs .

Mechanism of Action

GDC-0834 (S-enantiomer) exerts its effects by selectively inhibiting Bruton’s tyrosine kinase (BTK). BTK is a key enzyme involved in the signaling pathways of B cells, which play a crucial role in the immune response. By inhibiting BTK, GDC-0834 (S-enantiomer) can modulate the activity of B cells, thereby reducing inflammation and autoimmune responses. The compound binds to the active site of BTK, preventing its activation and subsequent downstream signaling .

Comparison with Similar Compounds

Similar Compounds

GDC-0834 (R-enantiomer): The mirror-image form of GDC-0834 (S-enantiomer) with different biological activity.

Ibrutinib: Another BTK inhibitor used in the treatment of certain cancers.

Acalabrutinib: A more selective BTK inhibitor with fewer off-target effects

Uniqueness

GDC-0834 (S-enantiomer) is unique due to its specific enantiomeric form, which can result in different biological activity and selectivity compared to its R-enantiomer and other BTK inhibitors. This uniqueness makes it a valuable tool for studying enantioselectivity and the role of BTK in various diseases .

Synthesis routes and methods

Procedure details

A 25-mL single-neck round-bottomed flask equipped with a magnetic stirrer and reflux condenser was charged with 4 (160 mg, 0.73 mmol), 11 (304 mg, 0.66 mmol), cesium carbonate (475 mg, 1.46 mmol) and 1,4-dioxane (10 mL). After bubbling nitrogen through the resulting solution for 30 minutes, Xantphos (32 mg, 0.056 mmol) and tris(dibenzylideneacetone)dipalladium(0) (30 mg, 0.033 mmol) were added and the reaction mixture was heated at reflux for 16 h. After this time the reaction was cooled to room temperature and concentrated under reduced pressure. The resulting residue was absorbed onto silica gel and purified by flash chromatography to give a residue, which was further purified by preparative reverse phase HPLC to afford a 30% yield (143 mg) of 12 as a yellow solid: mp 155-156° C.; 1H NMR (500 MHz, DMSO-d6) δ 9.82 (s, 1H), 9.43 (s, 1H), 8.08 (d, 2H, J=7.5 Hz), 7.68 (s, 1H), 7.32 (d, 2H, J=7.5 Hz), 7.27-7.32 (m, 3H), 7.24 (s, 1H), 4.88 (bs, 1H), 3.42-3.75 (m, 4H), 3.59 (s, 3H), 2.95 (s, 3H), 2.76 (m, 2H), 2.61 (m, 5H), 2.28 (s, 3H), 1.78 (m, 4H); MS (ESI+) m/z 597 (M+H).